Cas no 833-39-6 (4-[Hydroxy(phenyl)methyl]phenol)

• Product Name: 4-[Hydroxy(phenyl)methyl]phenol
• CAS No: 833-39-6
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 673521
• PubChem ID: 556039
• Update Time: 2025-10-29

4-[Hydroxy(phenyl)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-hydroxy-a-phenyl-
• α-(p-hydroxyphenyl)-α-phenylmethanol
• 4-[Hydroxy(phenyl)methyl]phenol
• 4-(hydroxy(phenyl)methyl)phenol
• (4-Hydroxyphenyl)phenylmethanol
• p-Oxydiphenylcarbinol
• 4-(alpha-Hydroxybenzyl)phenol
• 4-(hydroxy-phenylmethyl)phenol
• QATSOLLSVDVSAL-UHFFFAOYSA-N
• 4-[Hydroxy(phenyl)methyl]phenol #

• Inchi： 1S/C13H12O2/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10/h1-9,13-15H
• InChI Key： QATSOLLSVDVSAL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 200.083729621g/mol
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-[Hydroxy(phenyl)methyl]phenol

Introduction to 4-[Hydroxy(phenyl)methyl]phenol (CAS No. 833-39-6)

4-[Hydroxy(phenyl)methyl]phenol, also known by its CAS number 833-39-6, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a phenol moiety substituted with a hydroxy(phenyl)methyl group. The chemical formula of 4-[Hydroxy(phenyl)methyl]phenol is C₁₃H₁₂O₂, and it has a molecular weight of approximately 196.23 g/mol.

The physical properties of 4-[Hydroxy(phenyl)methyl]phenol are noteworthy. It typically appears as a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 105°C to 107°C, and it has a boiling point of around 280°C at atmospheric pressure. These properties make it suitable for various applications in laboratory settings and industrial processes.

In the realm of chemical synthesis, 4-[Hydroxy(phenyl)methyl]phenol serves as an important intermediate in the production of more complex molecules. Its reactivity and functional groups enable it to participate in a wide range of chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. Researchers often utilize this compound to synthesize novel compounds with potential therapeutic applications or to develop new materials with unique properties.

The biological activity of 4-[Hydroxy(phenyl)methyl]phenol has been the subject of numerous studies. Recent research has highlighted its potential as an antioxidant and anti-inflammatory agent. Studies have shown that this compound can effectively scavenge free radicals and inhibit the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of oxidative stress-related diseases such as cardiovascular disease, neurodegenerative disorders, and cancer.

In the pharmaceutical industry, 4-[Hydroxy(phenyl)methyl]phenol is being explored for its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in reducing inflammation and oxidative stress in animal models of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that 4-[Hydroxy(phenyl)methyl]phenol-derived compounds exhibited significant anti-inflammatory activity in vitro and in vivo, suggesting their potential as lead compounds for drug development.

Beyond its therapeutic potential, 4-[Hydroxy(phenyl)methyl]phenol has also found applications in the cosmetics industry. Its antioxidant properties make it a valuable ingredient in skincare products designed to combat signs of aging and protect the skin from environmental damage. Additionally, its ability to inhibit melanin production has led to its use in formulations aimed at reducing hyperpigmentation and promoting a more even skin tone.

The environmental impact of 4-[Hydroxy(phenyl)methyl]phenol is another area of interest for researchers. While it is generally considered safe for use in laboratory settings and industrial processes, there is ongoing research to assess its potential effects on aquatic ecosystems and other environmental compartments. Preliminary studies suggest that this compound degrades relatively quickly under natural conditions, minimizing its long-term environmental impact.

In conclusion, 4-[Hydroxy(phenyl)methyl]phenol (CAS No. 833-39-6) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, and cosmetics. Its unique chemical structure and biological activity make it an important molecule for both academic research and industrial development. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow further in the coming years.